N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,5-dichlorobenzamide

• IUPAC Name: N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2,5-dichlorobenzamide
• InChI: InChI=1S/C23H17Cl2N3O2S2/c1-12(29)28-9-8-14-19(11-28)32-23(27-21(30)15-10-13(24)6-7-16(15)25)20(14)22-26-17-4-2-3-5-18(17)31-22/h2-7,10H,8-9,11H2,1H3,(H,27,30)
• InChI Key: MYPCNBPOECMATD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=C(C=CC(=C5)Cl)Cl
• Molecular Formula: C23H17Cl2N3O2S2
• Molecular Weight: 502.4 g/mol

Description

“N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,5-dichlorobenzamide” is a complex organic compound. It contains a benzothiazole moiety, which is a heterocyclic compound also known as a bicyclic compound (consisting of two rings), and an acetyl group attached to a tetrahydrothieno pyridine ring.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as the compound , can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. A suitable aryl benzaldehyde and 6 nitrobenzo[d]thiazol-2-amine were condensed in ethanol with a catalytic quantity of glacial acetic acid to create a related compound.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives are diverse, depending on the functional groups present in the molecule. The compound , due to its complex structure, could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,5-dichlorobenzamide” would depend on its specific molecular structure. Information on melting point and other physicochemical characteristics can be obtained through experimental methods.

Scientific Research Applications

Anti-Tubercular Compounds

. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs. The better inhibition potency was found in new benzothiazole derivatives against M. .

Anti-Inflammatory Properties

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Anti-Cancer Properties

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Synthesis Pathways

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Structure Activity Relationships

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Molecular Docking Studies

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Mechanism of Action

Target of Action

Benzothiazole-based compounds have been found to exhibit anti-tubercular activity . They are often designed to target specific enzymes in the Mycobacterium tuberculosis, such as DprE1 .

Biochemical Pathways

The affected pathways would depend on the specific target of the compound. For instance, if the target is an enzyme involved in the synthesis of the bacterial cell wall, the compound would disrupt this pathway, leading to the death of the bacteria .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Benzothiazole derivatives are generally well absorbed and distributed in the body, but the specifics would depend on the exact structure of the compound .

Result of Action

The result of the compound’s action would be the inhibition of the target enzyme’s function, leading to the death of the bacteria .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors, such as pH, temperature, and the presence of other compounds. Specific details would depend on the exact chemical structure of the compound .

Future Directions

Benzothiazole derivatives, due to their diverse biological activities, are a focus of ongoing research in medicinal chemistry. Future directions may include the synthesis of new derivatives, exploration of different synthetic pathways, and in-depth studies of their biological activities.